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Compound of Interest

Compound Name: Dodecyl vinyl ether

Cat. No.: B1584983 Get Quote

Cationic Polymerization
The most significant reaction of dodecyl vinyl ether is its polymerization via a cationic

mechanism. The electron-rich double bond is readily attacked by electrophiles, initiating a

chain-growth process that can be controlled to produce polymers with specific molecular

weights and low dispersity. This process, known as living cationic polymerization, is crucial for

creating well-defined polymers and block copolymers.[1]

The resulting polymer, Poly(dodecyl vinyl ether) (PDVE), is a flexible, hydrophobic material

used in coatings, adhesives, lubricants, and for the surface modification of biomedical devices.

[2]

Mechanism of Cationic Polymerization
Cationic polymerization proceeds in three main stages: initiation, propagation, and termination.

In living polymerization systems, termination and chain-transfer reactions are minimized,

allowing for controlled polymer growth.[1]

Initiation: The process begins when an initiator (e.g., a protonic acid or a Lewis acid in

combination with a proton source) adds to the vinyl group. The electrophile attacks the β-

carbon, forming a stable oxocarbenium ion.

Propagation: The carbocationic active center then reacts with subsequent DDVE monomers,

extending the polymer chain.
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Termination/Chain Transfer: The reaction can be terminated by reaction with a nucleophile or

through chain transfer, where the active site is transferred to another molecule (monomer,

solvent, or counter-ion).[3] In controlled systems, these events are suppressed.
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Initiation

Propagation

H₂C=CH-O-(CH₂)₁₁CH₃

[H₃C-C⁺H-O-(CH₂)₁₁CH₃] A⁻

+ H⁺A⁻

H⁺A⁻

R-[CH(O-C₁₂H₂₅)-CH₂]ₙ-C⁺H(O-C₁₂H₂₅) A⁻

+ (n-1) Monomer

R-[CH(O-C₁₂H₂₅)-CH₂]ₙ₊₁-C⁺H(O-C₁₂H₂₅) A⁻

+ Monomer

H₂C=CH-O-C₁₂H₂₅
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Experimental Workflow

1. Add 10 mL Dodecyl Vinyl Ether (DVE)
to a three-neck flask under N₂ atmosphere.

2. Prepare initiator solution:
1 g Macroinitiator (MI) + 1.05 g AgBF₄

in 10 mL dichloromethane.

3. Add initiator solution to flask
under stirring at -7°C.

4. Allow polymerization to proceed
for 3 hours.

5. Terminate reaction by adding methanol.

6. Stir mixture at room temperature
for 24 hours.

7. Centrifuge and precipitate polymer
in cold methanol.

8. Filter and dry polymer under vacuum.
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H₂C=CH-O-R

[H₃C-C⁺H-O-R ↔ H₃C-CH=O⁺-R]
Resonance-Stabilized Carbocation

+ H₃O⁺

- H₂O
(Rate-Determining Step)

H₃O⁺

H₃C-CH(O-R)-O⁺H₂

Protonated Hemiacetal

+ H₂O

H₂O

H₃C-CH(O-R)-OH
Hemiacetal

- H⁺

CH₃CHO + R-OH
Acetaldehyde + Dodecanol

Fast Decomposition
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Dodecyl Vinyl Ether
(Reactive Vinyl Group)

Resulting Polymer Properties

Polymerization

Hydrophobic Dodecyl Chain
(C₁₂H₂₅)

Imparts Hydrophobicity,
Flexibility, Solubility

Applications:
• Hydrophobic Coatings
• Adhesives & Sealants

• Lubricants
• Biomedical Materials

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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